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Compound of Interest

Compound Name: ITF5924

Cat. No.: B12363414

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive guide to the solubilization and storage of ITF5924, a

potent and highly selective histone deacetylase 6 (HDAC6) inhibitor. Adherence to these

protocols is crucial for ensuring the stability, activity, and reproducibility of experimental results.

Physicochemical Properties and Storage
Recommendations
ITF5924 is a small molecule with the chemical formula C₂₄H₃₀F₄N₂O₄ and a molecular weight

of 486.5 g/mol . Proper storage is essential to maintain its chemical integrity and biological

activity.

Table 1: Storage Conditions for ITF5924
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Form
Storage
Temperature

Shelf Life Notes

Solid (Lyophilized

Powder)
-20°C ≥ 2 years

Protect from moisture

and light.

Stock Solution (in

DMSO)
-20°C Up to 3 months

Aliquot to avoid

repeated freeze-thaw

cycles.

-80°C Up to 6 months
Recommended for

long-term storage.

Note: Stability at room temperature is not well-established; therefore, it is recommended to

store the compound as indicated above immediately upon receipt.

Solubilization Protocol
The solubility of ITF5924 is a critical factor in the preparation of stock solutions for in vitro and

in vivo studies. Based on available data, Dimethyl Sulfoxide (DMSO) is the recommended

solvent for creating high-concentration stock solutions.

Table 2: Solubility of ITF5924 in Common Solvents

Solvent Solubility Notes

DMSO ≥ 25 mg/mL
The preferred solvent for stock

solutions.

Ethanol Sparingly soluble
Not recommended for high-

concentration stock solutions.

Water Insoluble

PBS (pH 7.2) Insoluble

Protocol for Preparing a 10 mM Stock Solution in DMSO:
Materials:
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ITF5924 (solid powder)

Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)

Sterile, polypropylene microcentrifuge tubes

Calibrated analytical balance

Calibrated micropipettes and sterile, filtered pipette tips

Vortex mixer

Optional: Sonicator

Procedure:

Pre-weighing Preparation: Allow the vial of ITF5924 to equilibrate to room temperature

before opening to prevent condensation of moisture.

Weighing: Tare a sterile microcentrifuge tube on a calibrated analytical balance. Carefully

weigh out the desired amount of ITF5924. For example, to prepare 1 mL of a 10 mM stock

solution, weigh 4.865 mg of ITF5924.

Solvent Addition: Add the calculated volume of anhydrous DMSO to the microcentrifuge tube

containing the ITF5924 powder. For the example above, add 1 mL of DMSO.

Dissolution:

Cap the tube tightly and vortex for 1-2 minutes until the powder is completely dissolved.

Visually inspect the solution to ensure there are no visible particulates.

If the compound does not fully dissolve, sonicate the solution for 5-10 minutes in a water

bath sonicator.

Aliquoting and Storage:
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Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in sterile

polypropylene tubes. This will minimize the number of freeze-thaw cycles.

Store the aliquots at -20°C for short-term storage (up to 3 months) or at -80°C for long-

term storage (up to 6 months).

Mechanism of Action and Signaling Pathways
ITF5924 is a highly potent and selective inhibitor of HDAC6, with an IC50 of 7.7 nM.[1] It

functions as a slow-binding substrate analog. HDAC6 is a unique, primarily cytoplasmic, class

IIb histone deacetylase that plays a crucial role in various cellular processes by deacetylating

non-histone protein substrates.

The inhibition of HDAC6 by ITF5924 leads to the hyperacetylation of its key substrates, thereby

modulating their functions and impacting downstream signaling pathways.
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Figure 1. Mechanism of action of ITF5924 and its impact on downstream signaling pathways.

Experimental Protocols: Cell-Based Assay
This protocol provides a general workflow for assessing the activity of ITF5924 in a cell-based

assay, such as a cell viability or proliferation assay.

Experimental Workflow:
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Preparation

Treatment
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Readout

1. Culture Cells

2. Seed Cells in Assay Plate

3. Prepare Serial Dilutions of ITF5924

4. Add ITF5924 to Cells

5. Incubate for Desired Time

6. Perform Assay Readout (e.g., MTT, CellTiter-Glo)

7. Analyze Data
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Contact our Ph.D. Support Team for a compatibility check
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